Cas no 4432-72-8 (5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-)

• Product Name: 5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-
• CAS No: 4432-72-8
• MF: C₂₀H₁₈
• MW: 258.356925487518
• CID: 329693
• PubChem ID: 138240
• Update Time: 2025-04-19

5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-
• (5,14:8,11)-Diethanobenzocyclododecane,6,7,12,13-tetrahydro-
• AC1L3CDM
• DTXSID60196135
• 4432-72-8
• (5,14:8,11)-Diethanobenzocyclododecane, 6,7,12,13-tetrahydro-

• Inchi： 1S/C20H18/c1-2-4-20-18-12-10-16-7-5-15(6-8-16)9-11-17(13-14-18)19(20)3-1/h1-8,13-14H,9-12H2
• InChI Key： FHFKSHQXWRHMDT-UHFFFAOYSA-N
• SMILES： C12=CC=C(C3C=CC=CC1=3)CCC1C=CC(=CC=1)CC2

Computed Properties

• Exact Mass: 258.14094
• Monoisotopic Mass: 258.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.096
• Boiling Point: 414.4°Cat760mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.645
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes